![molecular formula C11H15NO2 B3257728 2-Hydroxy-4-[methyl(propan-2-yl)amino]benzaldehyde CAS No. 293766-80-0](/img/structure/B3257728.png)
2-Hydroxy-4-[methyl(propan-2-yl)amino]benzaldehyde
Overview
Description
2-Hydroxy-4-[methyl(propan-2-yl)amino]benzaldehyde, also known as vanillin acetamide, is a chemical compound that is widely used in various scientific research applications. It is a white to off-white powder with a molecular weight of 193.25 g/mol and a melting point of 147-150 °C. This compound is synthesized by the reaction of vanillin with acetamide in the presence of an acid catalyst.
Mechanism of Action
The mechanism of action of 2-Hydroxy-4-[methyl(propan-2-yl)amino]benzaldehyde is not well understood. However, it is believed to act as an antioxidant and a radical scavenger. It has been shown to protect against oxidative stress and to reduce inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species and to increase the activity of antioxidant enzymes. Furthermore, it has been shown to reduce inflammation and to improve cognitive function.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-Hydroxy-4-[methyl(propan-2-yl)amino]benzaldehyde is its versatility. It can be used in a wide range of scientific research applications. Furthermore, it is relatively easy to synthesize and purify. However, one of the limitations of this compound is its stability. It is sensitive to air and light and can degrade over time.
Future Directions
There are many potential future directions for research involving 2-Hydroxy-4-[methyl(propan-2-yl)amino]benzaldehyde. One possible direction is the development of new synthetic methods for this compound. Another possible direction is the investigation of its potential as an antioxidant and anti-inflammatory agent. Furthermore, it may be useful in the development of new pharmaceuticals and natural products.
Scientific Research Applications
2-Hydroxy-4-[methyl(propan-2-yl)amino]benzaldehyde has a wide range of scientific research applications. It is used as a building block in the synthesis of various organic compounds. It is also used as a reagent in the preparation of Schiff bases and imines. Furthermore, it is used as a starting material in the synthesis of various natural products and pharmaceuticals.
properties
IUPAC Name |
2-hydroxy-4-[methyl(propan-2-yl)amino]benzaldehyde | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2/c1-8(2)12(3)10-5-4-9(7-13)11(14)6-10/h4-8,14H,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URANKRYHZADQFJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C)C1=CC(=C(C=C1)C=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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